Cas no 1270408-80-4 (2-amino-2-(6-bromopyridin-3-yl)propan-1-ol)

• Product Name: 2-amino-2-(6-bromopyridin-3-yl)propan-1-ol
• CAS No: 1270408-80-4
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 6278923
• PubChem ID: 129944655
• Update Time: 2025-05-23

2-amino-2-(6-bromopyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(6-bromopyridin-3-yl)propan-1-ol
• EN300-1894105
• 1270408-80-4

• Inchi： 1S/C8H11BrN2O/c1-8(10,5-12)6-2-3-7(9)11-4-6/h2-4,12H,5,10H2,1H3
• InChI Key： YOLRFHSRDIHSEC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C)(CO)N

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-2-(6-bromopyridin-3-yl)propan-1-ol

2-Amino-2-(6-Bromopyridin-3-yl)Propan-1-ol: A Comprehensive Overview

The compound 2-amino-2-(6-bromopyridin-3-yl)propan-1-ol, identified by the CAS number 1270408-80-4, is a versatile and intriguing molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a bromopyridine moiety, and a hydroxyl group, making it a valuable substrate for further chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino-2-(6-bromopyridin-3-yl)propan-1-ol. Researchers have employed innovative methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis, to produce this compound with high purity and yield. These techniques not only enhance the scalability of the synthesis but also pave the way for its application in drug discovery and material science.

The structural features of 2-amino-2-(6-bromopyridin-3-yl)propan-1-ol make it an ideal candidate for exploring its biological activities. Studies have demonstrated that this compound exhibits potent antioxidant properties, which could be harnessed in the development of novel therapeutic agents targeting oxidative stress-related diseases. Additionally, its ability to act as a chiral catalyst in asymmetric catalysis has been reported, further underscoring its versatility in chemical synthesis.

In terms of pharmacokinetics, recent research has focused on understanding the absorption, distribution, metabolism, and excretion (ADME) properties of 2-amino-2-(6-bromopyridin-3-yl)propanol. These studies are crucial for evaluating its potential as a drug candidate. Preliminary findings suggest that the compound demonstrates favorable pharmacokinetic profiles, making it a promising lead compound for further optimization.

The application of computational chemistry tools has significantly advanced our understanding of the molecular interactions of 2-amino-N-(6-bromopyridin-3-yloxy)propanamide. Quantum mechanical calculations and molecular docking studies have revealed that this compound can interact with key biological targets, such as enzymes and receptors, with high affinity. These insights are invaluable for guiding medicinal chemists in designing more potent and selective derivatives.

In conclusion, 2-amino-N-(6-bromopyridinyl)propanol, or CAS 1270408804, represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, coupled with cutting-edge synthetic methods and advanced characterization techniques, positions it as a key player in the development of innovative chemical and pharmaceutical products. As research continues to unfold, this compound is expected to contribute significantly to both academic advancements and industrial applications.